4-(2-Carboxythiophene-4-yl)-2-chlorophenol, 95%

• IUPAC Name: 4-(3-chloro-4-hydroxyphenyl)thiophene-2-carboxylic acid
• InChI: InChI=1S/C11H7ClO3S/c12-8-3-6(1-2-9(8)13)7-4-10(11(14)15)16-5-7/h1-5,13H,(H,14,15)
• InChI Key: PAAQZWHYRSLBAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CSC(=C2)C(=O)O)Cl)O
• Molecular Formula: C11H7ClO3S
• DSSTOX Substance ID: DTXSID90686014
• Molecular Weight: 254.69 g/mol
• CAS RN: 1261961-07-2

Description

4-(2-Carboxythiophene-4-yl)-2-chlorophenol, 95% (4CTC) is an organic compound composed of four carbon atoms, two sulfur atoms, four hydrogen atoms, one oxygen atom, and two chlorine atoms. It is a white to off-white crystalline solid with a melting point of approximately 200°C. 4CTC has a variety of applications in scientific research, including as a reagent in organic synthesis and as a potential therapeutic agent.

Scientific Research Applications

4-(2-Carboxythiophene-4-yl)-2-chlorophenol, 95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst for the synthesis of heterocyclic compounds, and as a reactant in the synthesis of polymers. It has also been used as a model compound for studying the reactivity of carboxylic acid derivatives. In addition, 4-(2-Carboxythiophene-4-yl)-2-chlorophenol, 95% has been studied as a potential therapeutic agent for the treatment of various diseases and disorders.

Mechanism of Action

The mechanism of action of 4-(2-Carboxythiophene-4-yl)-2-chlorophenol, 95% is not fully understood. However, it is believed that 4-(2-Carboxythiophene-4-yl)-2-chlorophenol, 95% acts as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics. Inhibition of this enzyme leads to decreased drug metabolism and increased drug efficacy.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Carboxythiophene-4-yl)-2-chlorophenol, 95% are not fully understood. However, it has been shown to have anti-inflammatory, anti-oxidative, and anti-cancer effects in laboratory studies. It has also been shown to have an effect on the metabolism of drugs and other xenobiotics, as well as on the expression of certain genes.

Advantages and Limitations for Lab Experiments

The main advantage of 4-(2-Carboxythiophene-4-yl)-2-chlorophenol, 95% for laboratory experiments is its relatively low cost and ease of synthesis. Additionally, 4-(2-Carboxythiophene-4-yl)-2-chlorophenol, 95% is a relatively stable compound, making it suitable for long-term storage. However, the compound is not soluble in water, making it difficult to use in aqueous-based experiments.

Future Directions

There are many potential future directions for research on 4-(2-Carboxythiophene-4-yl)-2-chlorophenol, 95%. These include further studies into its mechanism of action, its potential therapeutic effects, and its potential side effects. Additionally, further research into its use as a reagent in organic synthesis, as a catalyst for the synthesis of heterocyclic compounds, and as a reactant in the synthesis of polymers is needed. Finally, further research into its use as a model compound for studying the reactivity of carboxylic acid derivatives is also warranted.

Synthesis Methods

4-(2-Carboxythiophene-4-yl)-2-chlorophenol, 95% is synthesized by a multi-step reaction involving the reaction of 4-chlorothiophene-2-carboxylic acid with thionyl chloride, followed by reaction with 2-chlorophenol. The reaction is carried out in an inert atmosphere and the product is purified by column chromatography.